Cas no 214360-49-3 (3-Acetylphenylboronic acid, pinacol ester)

• Product Name: 3-Acetylphenylboronic acid, pinacol ester
• CAS No: 214360-49-3
• MF: C₁₄H₁₉BO₃
• MW: 246.109864473343
• MDL: MFCD05863923
• CID: 242867
• PubChem ID: 2760595
• Update Time: 2025-10-18

3-Acetylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
• 1-[3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenyl]Ethanone
• 3-Acetylphenylboronic acid, pinacol ester
• Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 2-(3-Acetylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL4782167
• 3-Acetylphenylboronic acid pinacol ester
• 214360-49-3
• FS-5050
• 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone, AldrichCPR
• A815361
• 1-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• AB22739
• CS-0094692
• EN300-1706216
• MFCD05863923
• D75608
• J-503069
• AKOS015951041
• 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one
• DTXSID40375249
• FT-0643971
• 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• CMMASGVZWZQOEY-UHFFFAOYSA-N
• 3-Acetylphenylboronic acid, pinacol ester, AldrichCPR
• Z1741964479
• DB-045580

• MDL： MFCD05863923
• Inchi： 1S/C14H19BO3/c1-10(16)11-7-6-8-12(9-11)15-17-13(2,3)14(4,5)18-15/h6-9H,1-5H3
• InChI Key： CMMASGVZWZQOEY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C(C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 246.14300
• Monoisotopic Mass: 246.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.04
• Melting Point: 51-52°C
• Boiling Point: 362.5°Cat760mmHg
• Flash Point: 173.1°C
• Refractive Index: 1.498
• PSA: 35.53000
• LogP: 2.18840

3-Acetylphenylboronic acid, pinacol ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：